Cas no 1406717-27-8 (3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid)
3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-
- 3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid
- 1406717-27-8
- EN300-1284536
- 3-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid
- AKOS013461343
-
- Inchi: 1S/C12H17N3O4/c1-12(2,3)19-11(18)15-9(6-10(16)17)8-4-5-13-7-14-8/h4-5,7,9H,6H2,1-3H3,(H,15,18)(H,16,17)
- InChI Key: RZTUZAAMUPOGRG-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C(NC(OC(C)(C)C)=O)CC(O)=O)=N1
Computed Properties
- Exact Mass: 267.12190603g/mol
- Monoisotopic Mass: 267.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.240±0.06 g/cm3(Predicted)
- Boiling Point: 455.6±40.0 °C(Predicted)
- pka: 4.02±0.10(Predicted)
3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284536-1.0g |
3-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
1406717-27-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284536-50mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
1406717-27-8 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1284536-100mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
1406717-27-8 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1284536-250mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
1406717-27-8 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1284536-500mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
1406717-27-8 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1284536-1000mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
1406717-27-8 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1284536-2500mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
1406717-27-8 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1284536-5000mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
1406717-27-8 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1284536-10000mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
1406717-27-8 | 10000mg |
$3315.0 | 2023-10-01 |
3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid
3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic Acid: A Comprehensive Overview
The compound 3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid, identified by the CAS number 1406717-27-8, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl amino group and a pyrimidin-4-yl moiety attached to a propanoic acid backbone. The combination of these functional groups makes it a versatile compound with potential applications in various areas of research, particularly in the development of therapeutic agents.
Recent studies have highlighted the importance of tert-butoxy carbonyl amino groups in modulating the pharmacokinetic properties of drugs. These groups are known to enhance the stability and bioavailability of molecules, making them ideal candidates for drug delivery systems. Similarly, the presence of a pyrimidin-4-yl group introduces additional functionality, such as hydrogen bonding capabilities and potential interactions with biological targets. This dual functionality makes 3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid a promising candidate for exploring novel therapeutic strategies.
In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the propanoic acid backbone involves the use of carboxylation reagents, while the introduction of the tert-butoxy carbonyl amino group typically requires peptide coupling techniques. The pyrimidin-4-yl group can be incorporated via nucleophilic aromatic substitution or other suitable methods. These synthetic routes are well-documented in the literature and provide a solid foundation for further modifications and optimizations.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can identify potential binding sites on target proteins and assess the molecule's ability to inhibit or modulate specific biological pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key players in cellular signaling processes.
The versatility of this compound also extends to its potential applications in materials science. The combination of its functional groups allows for the formation of supramolecular assemblies, which could be exploited in the development of advanced materials with tailored properties. For example, self-assembled monolayers incorporating this compound could find use in sensors, catalysis, or drug delivery systems.
In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid represents a valuable addition to the arsenal of chemical tools available for research and development. Its unique structure, combined with its potential biological and materials-related applications, positions it as a key molecule for future studies. As research continues to uncover new insights into its properties and functions, this compound is poised to make significant contributions to various fields within science and technology.
1406717-27-8 (3-{(tert-butoxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)